Cas no 1436044-13-1 (2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide)

• Product Name: 2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide
• CAS No: 1436044-13-1
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• CID: 5403581
• PubChem ID: 71986075
• Update Time: 2025-06-28

2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-(2-methoxy-3-methylbutyl)-4-pyridinecarboxamide
• 2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide

• Inchi： 1S/C12H17FN2O2/c1-8(2)10(17-3)7-15-12(16)9-4-5-14-11(13)6-9/h4-6,8,10H,7H2,1-3H3,(H,15,16)
• InChI Key： YSOFNNRMLRKIKC-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(C(NCC(OC)C(C)C)=O)=C1

Experimental Properties

• Density: 1.107±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 373.4±37.0 °C(Predicted)
• pka: 12.70±0.46(Predicted)

Additional information on 2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide

Introduction to 2-Fluoro-N-(2-Methoxy-3-Methylbutyl)Pyridine-4-Carboxamide (CAS No. 1436044-13-1)

The compound 2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide (CAS No. 1436044-13-1) is a chemically synthesized organic molecule with a complex structure that combines elements of pyridine, fluoro, and amide functionalities. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and material science due to its unique properties and potential applications. The pyridine ring serves as the central aromatic structure, while the fluoro group and amide group contribute to its electronic and chemical reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of a fluoro substituent on the pyridine ring enhances the molecule's lipophilicity, which is a critical factor in drug design for improving absorption and bioavailability. Additionally, the amide group introduces hydrogen bonding capabilities, which can influence the compound's solubility and interaction with biological systems.

The synthesis of 2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide involves a multi-step process that typically includes nucleophilic substitution, amide bond formation, and functional group transformations. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of key biological targets. For instance, its ability to inhibit certain enzymes or receptors makes it a candidate for treating conditions such as inflammation, cancer, or neurodegenerative diseases. The methoxy group and methylbutyl chain in the molecule further enhance its stereochemical properties, which are essential for binding to specific protein pockets.

Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions of 2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide with high accuracy. These computational models provide insights into its potential bioactivity and toxicity profiles, guiding further experimental investigations. Moreover, the compound's structural versatility allows for modifications that could lead to improved pharmacokinetic properties.

In terms of industrial applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as a building block in materials science. Its unique combination of functional groups makes it a valuable asset in both academic research and industrial development.

As research on 2-fluoro-N-(2-methoxy-3-methylbutyl)pyridine-4-carboxamide continues to progress, its full potential as a bioactive molecule is gradually being unveiled. With ongoing studies focusing on its mechanism of action, toxicity profile, and therapeutic efficacy, this compound holds great promise for contributing to the advancement of medicine and related fields.